Cas no 1805258-39-2 (3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride
• CAS No: 1805258-39-2
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4805454
• Update Time: 2025-06-12

3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO2/c8-6(14)5-4(7(9)10)2(11)1-3(13)12-5/h1,7H,(H,12,13)
• InChI Key： FBUIXUNFGHJCDX-UHFFFAOYSA-N
• SMILES： IC1=CC(NC(C(=O)Cl)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride (CAS No. 1805258-39-2)

The compound 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride (CAS No. 1805258-39-2) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride is its role in medicinal chemistry. The presence of the carbonyl chloride group allows for facile derivatization, enabling the creation of amides, esters, and other functionalized derivatives. This versatility is particularly valuable in drug discovery, where researchers are constantly seeking new bioactive molecules with improved pharmacokinetic properties. The difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, making it a sought-after moiety in modern drug design.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride has garnered interest in the field of agrochemicals. The iodo substituent provides a handle for further functionalization via cross-coupling reactions, a technique widely used in the development of pesticides and herbicides. With the increasing demand for sustainable and efficient crop protection solutions, this compound is being explored as a precursor for next-generation agrochemicals that offer higher selectivity and lower environmental impact.

The synthesis and handling of 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride require specialized expertise due to its reactive carbonyl chloride group. Proper storage conditions, such as anhydrous environments and low temperatures, are essential to maintain its stability. Researchers often inquire about the best practices for working with this compound, including suitable solvents and reaction conditions. Common questions include: How to store 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride? and What are the typical reactions involving this compound? These queries highlight the need for detailed technical guidance in the scientific community.

Another area of interest is the analytical characterization of 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to confirm its purity and structure. Given the compound's sensitivity to moisture, analytical methods must be carefully selected to avoid degradation during analysis. This aspect is particularly relevant for quality control in industrial settings, where consistency and reproducibility are paramount.

The future prospects for 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride are promising, with ongoing research exploring its potential in catalysis and material science. For instance, its use as a ligand in transition metal-catalyzed reactions is being investigated, offering new avenues for green chemistry applications. Additionally, its incorporation into advanced materials, such as polymers and coordination complexes, could open up innovative uses beyond traditional domains.

In summary, 3-(Difluoromethyl)-6-hydroxy-4-iodopyridine-2-carbonyl chloride (CAS No. 1805258-39-2) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and emerging fields like material science. Its unique structural attributes and reactivity profile make it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.